Methyl 6-[2-(3-cyclohexyl-3-hydroxyprop-1-enyl)-3-hydroxy-5-oxocyclopentyl]sulfanylhexanoate

• Molecular Formula: C21H34O5S
• Molecular Weight: 398.6 g/mol
• IUPAC Name: methyl 6-[2-(3-cyclohexyl-3-hydroxyprop-1-enyl)-3-hydroxy-5-oxocyclopentyl]sulfanylhexanoate
• InChI: InChI=1S/C21H34O5S/c1-26-20(25)10-6-3-7-13-27-21-16(18(23)14-19(21)24)11-12-17(22)15-8-4-2-5-9-15/h11-12,15-18,21-23H,2-10,13-14H2,1H3
• InChI Key: QNKCYDKEIICCMC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCSC1C(C(CC1=O)O)C=CC(C2CCCCC2)O

Description

TEI-5178 is a small molecule drug developed by Teijin Pharma Ltd. It has been primarily investigated for its potential therapeutic effects on nephritis, a type of kidney inflammation. The molecular formula of TEI-5178 is C21H34O5S .

Chemical Reactions Analysis

TEI-5178 undergoes various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically facilitated by reducing agents.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

TEI-5178 has been extensively studied for its antinephritic effects. It has shown significant potential in reducing urinary protein levels and suppressing the increase of blood urea nitrogen in nephritic rats. Additionally, TEI-5178 has been found to augment renal blood flow and reduce systolic blood pressure in nephritic rats . These properties make it a promising candidate for further research in the treatment of kidney-related diseases.

Mechanism of Action

The mechanism of action of TEI-5178 involves its interaction with specific molecular targets and pathways. It has been found to significantly suppress the production of antibodies to rabbit gamma-globulin in nephritic rats. Additionally, TEI-5178 reduces systolic blood pressure and augments renal blood flow, which contributes to its antinephritic effects .

Comparison with Similar Compounds

TEI-5178 is similar to other compounds like prostaglandin E1 and thiaprostaglandin E1. These compounds also exhibit antinephritic effects and have been studied for their potential therapeutic applications in nephritis. TEI-5178 has shown unique properties in terms of its ability to significantly reduce urinary protein levels and suppress antibody production in nephritic rats .

Similar Compounds

• Prostaglandin E1
• Thiaprostaglandin E1
• TEI-6122

These compounds share similar therapeutic applications but differ in their specific molecular structures and mechanisms of action .